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Compound of Interest

Compound Name: MRTX1133 formic

Cat. No.: B14762524

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This guide provides essential, step-by-step procedures for the safe disposal of
MRTX1133, a noncovalent, potent, and selective KRAS G12D inhibitor, when formulated with
formic acid. Adherence to these guidelines is critical due to the hazardous nature of the
components.

Hazard Identification and Safety Precautions

MRTX1133 is classified as harmful if swallowed, causing skin irritation, serious eye irritation,
and potential respiratory irritation.[1][2] Formic acid is a corrosive substance that requires
careful handling.[3] Therefore, appropriate personal protective equipment (PPE) is mandatory
throughout the handling and disposal process.

Required Personal Protective Equipment (PPE):

e Gloves: Chemical-resistant gloves (e.g., nitrile).

o Eye Protection: Safety glasses with side shields or chemical splash goggles.
o Lab Coat: A standard laboratory coat.

» Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood, to
avoid inhalation of vapors.[1][4]
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Quantitative Hazard Summary

Hazard

. Substance GHS Category Hazard Statement
Classification

. H302: Harmful if
Acute Toxicity, Oral MRTX1133 Category 4
swallowed[1]

Skin H315: Causes skin

] o MRTX1133 Category 2 o
Corrosion/Irritation irritation[1][2]
Serious Eye H319: Causes serious

o MRTX1133 Category 2A L
Damage/Irritation eye irritation[1][2]
Specific Target Organ H335: May cause
o MRTX1133 Category 3 ) o

Toxicity respiratory irritation[1]

Corrosive Substance Formic Acid

Corrosive[3]

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe disposal of MRTX1133 formic acid

waste.

1. Waste Segregation and Collection:

o Designated Waste Container: Use a clearly labeled, leak-proof, and chemically resistant

container for collecting all MRTX1133 formic acid waste. The container should be labeled
"Hazardous Waste: MRTX1133 with Formic Acid".

e Avoid Mixing: Do not mix this waste with other chemical waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) department.

2. Neutralization (if required by institutional protocols):

o Consult EHS: Before attempting any neutralization, consult with your institution's EHS

department for specific guidelines. Formic acid is an acid and may require neutralization

before disposal.

© 2025 BenchChem. All rights reserved.

2/6

Tech Support


https://file.medchemexpress.com/batch_PDF/HY-134813/MRTX1133-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-134813/MRTX1133-SDS-MedChemExpress.pdf
https://cdn.caymanchem.com/cdn/msds/36413m.pdf
https://file.medchemexpress.com/batch_PDF/HY-134813/MRTX1133-SDS-MedChemExpress.pdf
https://cdn.caymanchem.com/cdn/msds/36413m.pdf
https://file.medchemexpress.com/batch_PDF/HY-134813/MRTX1133-SDS-MedChemExpress.pdf
https://assets.publishing.service.gov.uk/media/6748585624108edc3c8ceb74/UKHSA_IM_Formic_acid_.pdf
https://www.benchchem.com/product/b14762524?utm_src=pdf-body
https://www.benchchem.com/product/b14762524?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14762524?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Slow Addition: If neutralization is approved, slowly add a weak base (e.g., sodium
bicarbonate solution) to the waste container in a fume hood. Monitor for any gas evolution or
temperature increase.

3. Container Management:

» Keep Closed: Always keep the waste container securely closed when not in use to prevent
the release of vapors.

o Storage Location: Store the waste container in a designated, well-ventilated, and cool
secondary containment area away from incompatible materials.[5]

4. Final Disposal:

o Follow Local Regulations: Dispose of the contents and the container in accordance with all
local, regional, and national regulations.[1][6] This is a critical step, as regulations for
hazardous waste disposal can vary.

o Licensed Waste Disposal Service: Arrange for pickup and disposal by a licensed hazardous
waste disposal company. Do not attempt to dispose of this waste down the drain or in regular
trash.[4][6]

Experimental Workflow and Signaling Pathway
Visualization

To facilitate a clear understanding of the disposal process, the following diagram illustrates the
logical workflow.
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MRTX1133 Formic Acid Disposal Workflow
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Caption: Logical workflow for the safe disposal of MRTX1133 formic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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